Quinchlorac

• IUPAC Name: 3,7-dichloroquinoline-8-carboxylic acid
• InChI: InChI=1S/C10H5Cl2NO2/c11-6-3-5-1-2-7(12)8(10(14)15)9(5)13-4-6/h1-4H,(H,14,15)
• InChI Key: FFSSWMQPCJRCRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=NC=C(C=C21)Cl)C(=O)O)Cl
• Molecular Formula: C10H5Cl2NO2
• DSSTOX Substance ID: DTXSID6032641
• Molecular Weight: 242.05 g/mol
• Solubility: In water, 0.065 mg/kg (pH 7, 20 °C), Solubility in acetone 2 g/kg, ethanol 2 g/kg, In acetone <1 g/100 mL at 20 °C; practically insoluble in other organic solvents
• Density: 1.75
• Vapor Pressure: log Kow: -0.75 (pH 7). VP: <0.01mPa (20 °C)
• Color/Form: White/yellow solid, Colorless crystalline solid
• CAS RN: 84087-01-4, 113875-40-4
• Melting Point: 274 °C

Description

Quinclorac is an herbicide used for managing weeds in turf. It controls certain annual grasses and also has activity on several annual and perennial broadleaf weeds.

Synthesis Analysis

Quinclorac (3,7-dicholoro-8-quinoxylic acid) is synthesized through a process involving Skraup cyclization. A new synthesis process using the catalyst of KI was developed, increasing the yield to 95.5%. Another synthesis technique involves aniline and glycerine as main raw materials, through condensation, chlorination, and oxydrolysis synthetic operational path.

Molecular Structure Analysis

Quinclorac is an organic compound with the formula C10H5Cl2NO2. It is a colorless solid and is soluble in hydrocarbons and alcohols.

Chemical Reactions Analysis

Quinclorac is a highly selective auxin-type herbicide. Its use results in the rupture of the cell membranes due to overstimulation of the growth of the plant. It also stimulates cell wall synthesis in grass weeds, resulting in accumulations of ethylene and cyanide production within the plant.

Physical And Chemical Properties Analysis

Quinclorac is a white yellow powder with a molecular mass of 242.1 g/mol. It has a melting point of 271°C and a density of 1.630 g/cm3. Its vapor pressure at 25°C is 4.9 x 10-11 mbar/hPa.

Scientific Research Applications

Weed Control in Turfgrass and Rice Fields

• .

Resistance Mechanisms and Metabolism Studies

• Mechanisms of resistance include:
  • .

Activation of Auxin-Responsive Genes

• .

Soil Persistence and Crop Impact

• .

Turfgrass Establishment

• .

Mechanism of Action

Target of Action

Quinclorac, also known as Quinchlorac, is a highly selective auxin herbicide . It primarily targets annual grasses and several annual and perennial broadleaf weeds . The herbicide is particularly effective against barnyardgrass .

Mode of Action

Quinclorac acts as an auxin mimic and is classified as a quinolone carboxylic acid . It is absorbed by the foliage and translocated throughout the plant . By mimicking an auxin overdose, quinclorac affects the phytohormonal system in sensitive plants . It stimulates the induction of 1-aminocyclopropane-1-carboxylic acid (ACC) synthase activity, thus promoting ethylene biosynthesis .

Biochemical Pathways

The compound’s interaction with its targets leads to changes in the plant’s biochemical pathways. In susceptible dicots, increased levels of ethylene trigger an accumulation of abscisic acid (ABA), which plays a major role in growth inhibition and the induction of epinasty and senescence . In sensitive grasses, quinclorac leads to an accumulation of tissue cyanide, formed as a co-product during increased ACC and ethylene synthesis .

Pharmacokinetics

Quinclorac is readily absorbed by germinating seeds, roots, and leaves and is translocated in the plant both acropetally and basipetally . No significant differences in uptake, translocation, or metabolism of quinclorac between resistant and sensitive grasses were found .

Result of Action

The result of quinclorac’s action is the inhibition of growth in susceptible plants. Symptoms exhibited by broadleaf weeds include leaf and stem curling or twisting, and necrosis . Susceptible grasses show signs of stunted growth, chlorosis (whitening), and slow reddening followed by necrosis and death .

Action Environment

Quinclorac is used in various environments, including barley, canary seed, rape seed (canola), non-crop areas, pasture, rhubarbs cranberry, rice, sorghum, and wheat . The herbicide’s action, efficacy, and stability can be influenced by environmental factors such as the timing of application and the presence of adjuvants or surfactants . For example, dependable postemergence weed control results with quinclorac-only products require the addition of a spray adjuvant .

Safety and Hazards

Quinclorac may cause moderate eye irritation and may be harmful if swallowed or absorbed through the skin. It is not approved for use in the European Union and has a high class 3 threshold of toxicological concern.